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Compound Name:
ylamino)propanoate

Cat. No.: B119372

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-(pyridin-2-ylamino)propanoate is a key intermediate in the synthesis of Dabigatran
etexilate, a potent, orally active direct thrombin inhibitor used clinically as an anticoagulant.[1]
[2][3][4][5] Given its role as a precursor to a major therapeutic agent, understanding its
physicochemical properties and handling procedures is crucial for researchers in medicinal
chemistry and drug development. One source has also suggested that Ethyl 3-(pyridin-2-
ylamino)propanoate may possess intrinsic biological activity as a thrombin inhibitor with
potential anti-inflammatory and anti-cancer properties.[6]

This document provides detailed protocols for the preparation of stock solutions of Ethyl 3-
(pyridin-2-ylamino)propanoate, intended for use in research and development settings.

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 3-(pyridin-2-ylamino)propanoate
is presented in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b119372?utm_src=pdf-interest
https://www.benchchem.com/product/b119372?utm_src=pdf-body
https://asianpubs.org/index.php/ajchem/article/download/29_6_15/1456
https://newdrugapprovals.org/2015/09/03/dabigatran-part-23/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81011425.htm
https://www.mybiosource.com/biochemical/ethyl-3-pyridin-2-ylamino-propanoate/6096626
https://natuprod.bocsci.com/product/ethyl-3-pyridin-2-ylamino-propanoate-cas-103041-38-9-81039.html
https://www.benchchem.com/product/b119372?utm_src=pdf-body
https://www.benchchem.com/product/b119372?utm_src=pdf-body
https://www.biosynth.com/p/FE22989/103041-38-9-ethyl-3-pyridin-2-ylaminopropanoate
https://www.benchchem.com/product/b119372?utm_src=pdf-body
https://www.benchchem.com/product/b119372?utm_src=pdf-body
https://www.benchchem.com/product/b119372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Reference(s)
CAS Number 103041-38-9 [718][°][10][11]
Molecular Formula C10H14N202 [7][9][10][11]
Molecular Weight 194.23 g/mol [2116191111]
White to pale yellow crystal or
Appearance ) ) [L2171ena]
white solid/powder.[2][7][9][11]
Melting Point 48-50 °C [3][4]
Boiling Point 125 °C at 0.2 mmHg [11147111]
Soluble in Dimethyl sulfoxide
(DMSO), Methanal,
Solubility Chloroform, Dichloromethane, [8][11]
Ethyl Acetate, and Acetone.[8]
[11]
Store in a refrigerator at 2-8°C
Storage or for long-term storage as a [718119]

stock solution at -20°C.[7][8][9]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Ethyl 3-(pyridin-2-

ylamino)propanoate in dimethyl sulfoxide (DMSO), a common solvent for in vitro biological

assays.

Materials:

« Ethyl 3-(pyridin-2-ylamino)propanoate (purity >95%)

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes or vials
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o Calibrated analytical balance
o Vortex mixer

o Pipettors and sterile filter tips
Procedure:

e Pre-weighing Preparation: Allow the container of Ethyl 3-(pyridin-2-ylamino)propanoate to
equilibrate to room temperature before opening to prevent condensation of moisture.

e Weighing: Accurately weigh out 1.942 mg of Ethyl 3-(pyridin-2-ylamino)propanoate and
transfer it to a sterile microcentrifuge tube.

e Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
compound.

» Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

» Sterilization (Optional): If the stock solution is to be used in sterile cell culture applications, it
can be sterilized by passing it through a 0.22 pum syringe filter into a new sterile tube.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C in tightly sealed tubes. For short-term storage (a few
days), 2-8°C is acceptable.

Calculation for a 10 mM Stock Solution:

To prepare a 10 mM (0.01 mol/L) solution:

e Molecular Weight (MW) = 194.23 g/mol

e Mass (g) = Molarity (mol/L) * Volume (L) * MW ( g/mol )

e Mass (mg) for 1 mL = 0.01 mol/L * 0.001 L * 194.23 g/mol * 1000 mg/g = 1.9423 mg

Preparation of Working Solutions for Cell Culture
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This protocol describes the serial dilution of the 10 mM DMSO stock solution to prepare
working concentrations for cell-based assays.

Materials:

10 mM stock solution of Ethyl 3-(pyridin-2-ylamino)propanoate in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or multi-well plates

Pipettors and sterile filter tips
Procedure:
e Thawing: Thaw an aliquot of the 10 mM stock solution at room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations. It is crucial to maintain a final DMSO concentration that is
non-toxic to the cells (typically < 0.5%).

o Example Dilution for a 10 uM Working Solution:
o Add 1 pL of the 10 mM stock solution to 999 uL of cell culture medium.

o Mix thoroughly by gentle pipetting. This results in a 10 uM working solution with a final
DMSO concentration of 0.1%.

» Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO
in the cell culture medium as the highest concentration of the test compound used.

o Application: Add the prepared working solutions and the vehicle control to the cells and
proceed with the experiment.

Safety and Handling

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat when handling Ethyl 3-(pyridin-2-ylamino)propanoate.
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Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with soap and water.

Consult the Safety Data Sheet (SDS) for complete safety information.

Visualization of Experimental Workflow and
Biological Context

The following diagrams illustrate the general workflow for preparing stock and working solutions
of Ethyl 3-(pyridin-2-ylamino)propanoate and the biological context of its end-product,
Dabigatran.
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Caption: Workflow for the preparation of stock and working solutions.
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Caption: Inhibition of the coagulation cascade by Dabigatran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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